[4-({[3-(Trifluoromethyl)phenyl]carbamoyl}amino)phenyl]acetic acid

Specification

• Molecular Formula: C16H13F3N2O3
• Molecular Weight: 338.28 g/mol
• IUPAC Name: 2-[4-[[3-(trifluoromethyl)phenyl]carbamoylamino]phenyl]acetic acid
• Standard InChI: InChI=1S/C16H13F3N2O3/c17-16(18,19)11-2-1-3-13(9-11)21-15(24)20-12-6-4-10(5-7-12)8-14(22)23/h1-7,9H,8H2,(H,22,23)(H2,20,21,24)
• Standard InChI Key: IEAMAUKFMWPNQA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)CC(=O)O)C(F)(F)F
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)CC(=O)O)C(F)(F)F

Introduction

The compound , [4-({[3-(Trifluoromethyl)phenyl]carbamoyl}amino)phenyl]acetic acid, is a complex organic molecule featuring a trifluoromethyl group attached to a phenyl ring, which is further linked to a carbamoyl group and an amino group on another phenyl ring. This structure is connected to an acetic acid moiety.

Synthesis

The synthesis of such a compound typically involves multiple steps, including:

• Step 1: Preparation of the 3-(trifluoromethyl)phenyl isocyanate or its equivalents.

• Step 2: Reaction with aniline derivatives to form the carbamoyl linkage.

• Step 3: Introduction of the acetic acid moiety, possibly through a Friedel-Crafts acylation or a similar method.

Potential Applications

Compounds with trifluoromethyl groups are often explored for their biological activity due to the unique properties imparted by the fluorine atoms, such as increased lipophilicity and metabolic stability. Potential applications could include:

• Pharmaceuticals: Inhibitors for specific enzymes or receptors, given the structural similarity to known bioactive molecules.

• Agricultural Chemicals: As potential herbicides or fungicides, leveraging the trifluoromethyl group's effects on biological activity.

Research Findings

While specific research findings on [4-({[3-(Trifluoromethyl)phenyl]carbamoyl}amino)phenyl]acetic acid are not available, related compounds have shown promise in various biological assays. For instance, compounds with similar structures have been investigated for their role in inhibiting specific enzymes involved in disease pathways.

Example of Related Compound Data

Compound	Molecular Formula	Molecular Weight	Potential Application
4-({[3-(Trifluoromethyl)phenyl]carbamoyl}amino)benzoic acid	C15H11F3N2O3	324.25 g/mol	Pharmaceutical Research